molecular formula C15H14N2O3 B1175702 2-{2-Nitrophenyl}

2-{2-Nitrophenyl}

Cat. No.: B1175702
M. Wt: 270.288
InChI Key: YDEMARDFXCKVOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The term "2-{2-nitrophenyl}" refers to a benzene ring substituted with a nitro (-NO₂) group in the ortho position (position 2), which is further attached to diverse functional groups. These derivatives are critical intermediates in pharmaceuticals, analytical chemistry, and materials science due to their electronic properties and reactivity. The nitro group’s electron-withdrawing nature enhances acidity, stabilizes reactive intermediates, and influences photochemical behavior .

Properties

Molecular Formula

C15H14N2O3

Molecular Weight

270.288

IUPAC Name

N-methyl-2-(2-nitrophenyl)-2-phenylacetamide

InChI

InChI=1S/C15H14N2O3/c1-16-15(18)14(11-7-3-2-4-8-11)12-9-5-6-10-13(12)17(19)20/h2-10,14H,1H3,(H,16,18)

InChI Key

YDEMARDFXCKVOV-UHFFFAOYSA-N

SMILES

CNC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

tert-Butyl 2-(2-Nitrophenyl)acetate

  • Molecular Formula: C₁₂H₁₅NO₄
  • Molecular Weight : 237.25 g/mol
  • Key Properties : Intermediate in synthesizing bis-CNB-GABA, a photoactivatable neuronal modulator. Its tert-butyl ester group enhances stability during multi-step synthesis .
  • Applications : Used in neurobiological research to study GABA receptor activity via controlled photolysis .
  • Safety: No specific toxicity data reported in the synthesis process .

2-Nitrobenzaldehyde (NBA)

  • Molecular Formula: C₇H₅NO₃
  • Molecular Weight : 151.12 g/mol
  • Key Properties: Derivatizing agent for detecting antibiotic residues (e.g., AOZ) via ELISA. Reacts with amino groups to form Schiff bases (NPAOZ) .
  • Applications : High-throughput screening in food safety; achieves a detection limit of 200 ng/kg in muscle tissues .

2-(2-Nitrophenyl)ethanol

  • Molecular Formula: C₈H₉NO₃
  • Molecular Weight : 167.18 g/mol
  • Key Properties : Exhibits mutagenic activity in microbial assays (3333 µL/g plate) .
  • Applications: Limited industrial use due to toxicity risks.
  • Safety: Decomposes into toxic NOₓ vapors; classified as a mutagen .

2-Nitrocinnamaldehyde

  • Molecular Formula: C₉H₇NO₃
  • Molecular Weight : 177.16 g/mol
  • Key Properties : Predominantly trans-isomeric form; used in organic synthesis for α,β-unsaturated aldehyde reactivity .
  • Safety : Insufficient toxicological data; precautionary measures for skin/eye contact advised .

2-Nitrophenol (o-Nitrophenol)

  • Molecular Formula: C₆H₅NO₃
  • Molecular Weight : 139.11 g/mol
  • Key Properties: Acidic (pKa ~7.2) due to nitro group stabilization of phenoxide ion. Soluble in organic solvents .
  • Applications : Precursor in dye synthesis and agrochemicals.
  • Safety: Emits toxic NOₓ upon heating; requires ventilation and protective equipment .

Dimethyl 2-(4-Methoxycarbonyl-2-Nitrophenyl)Propanedioate

  • Molecular Formula: C₁₅H₁₅NO₈
  • Molecular Weight : 337.28 g/mol
  • Key Properties : White crystalline powder; serves as a key intermediate in pharmaceutical synthesis (e.g., anticoagulants) .
  • Applications : Valued for its ester and nitro groups, enabling regioselective reactions in drug development .
  • Safety: No explicit toxicity data; standard lab handling protocols apply .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.